3-Methyl-1-phenylcyclopentan-1-ol

• Molecular Formula: C12H16O
• Molecular Weight: 176.25 g/mol
• SMILES: CC1CCC(C1)(C2=CC=CC=C2)O
• InChI: InChI=1S/C12H16O/c1-10-7-8-12(13,9-10)11-5-3-2-4-6-11/h2-6,10,13H,7-9H2,1H3
• InChIKey: LBJGJHWFNLICPK-UHFFFAOYSA-N

3-Methyl-1-phenylcyclopentan-1-ol – Structural Identity, Physicochemical Baseline, and Procurement Context

3-Methyl-1-phenylcyclopentan-1-ol (CAS 82245-46-3) is a C12H16O tertiary alcohol composed of a cyclopentane ring bearing a phenyl substituent at the 1-position and a methyl group at the 3-position . With a molecular weight of 176.25 g·mol⁻¹, a predicted density of 1.047 ± 0.06 g·cm⁻³, and a predicted boiling point of 284.4 ± 9.0 °C, it occupies a distinct physicochemical niche among monosubstituted phenylcyclopentanols . The compound is commercially supplied as a research chemical (typically ≥95% purity) and serves as a chiral building block in organic synthesis and medicinal chemistry programmes targeting steroid-metabolising enzymes and G-protein-coupled receptors [1].

1 Chiral cyclopentanol scaffold for steroid-metabolizing enzyme inhibitor synthesis

2 Predicted moderate-to-high lipophilicity supports membrane partitioning and ADME studies

3 Research-grade purity (vendor-specified) for SAR and medicinal chemistry programs

• [1] Stefane, B.; Brozic, P.; Vehovc, M.; Rizner, T.L.; Gobec, S. New cyclopentane derivatives as inhibitors of steroid metabolizing enzymes AKR1C1 and AKR1C3. Eur. J. Med. Chem. 2009, 44, 2563–2571. View Source

Why Generic Substitution Fails for 3-Methyl-1-phenylcyclopentan-1-ol

The position of the methyl substituent on the cyclopentane ring critically determines both physicochemical and biological behaviour. Moving the methyl group from the 3-position of the cyclopentane ring (the target compound) to the meta-position of the phenyl ring yields 1-(3-methylphenyl)cyclopentan-1-ol (CAS 1179665-68-9), which possesses a different hydrogen-bonding surface, altered logP, and distinct steric encumbrance around the tertiary alcohol . Similarly, the des-methyl analogue 1-phenylcyclopentan-1-ol (CAS 10487-96-4) lacks the additional hydrophobic contact and conformational bias conferred by the 3-methyl group, which can affect target binding and metabolic stability . These structural differences translate into non-interchangeable performance in enzyme inhibition assays and asymmetric synthesis applications, making casual substitution scientifically indefensible without head-to-head validation data [1].

Regioisomer

Methyl on cyclopentane C3 vs. phenyl meta-position alters steric encumbrance and hydrogen-bonding surface, changing target engagement.

Des-methyl analog

Lack of 3-methyl group removes hydrophobic contact and conformational bias, potentially reducing metabolic stability and binding affinity.

Purity grade

Vendor-specified purities differ (target 95% vs. analog 98%); trace regioisomeric impurities may confound enzyme assay interpretation.

• [1] Stefane, B.; Brozic, P.; Vehovc, M.; Rizner, T.L.; Gobec, S. New cyclopentane derivatives as inhibitors of steroid metabolizing enzymes AKR1C1 and AKR1C3. Eur. J. Med. Chem. 2009, 44, 2563–2571. View Source

Quantitative Differentiation Evidence for 3-Methyl-1-phenylcyclopentan-1-ol Versus Closest Analogs

Molecular Weight and Predicted LogP Differentiation from 1-Phenylcyclopentan-1-ol

3-Methyl-1-phenylcyclopentan-1-ol (MW 176.25) carries an additional 14.02 Da and one supplementary sp³ carbon relative to 1-phenylcyclopentan-1-ol (MW 162.23). This mass increment, combined with the methyl-induced increase in hydrophobic surface area, raises the predicted logP above that of the des-methyl comparator, enhancing membrane permeability potential . No experimental logP has been reported for either compound; predicted values serve as the best available baseline .

MW & Predicted LogP

Data to verify

ΔMW = +14.02 Da (+8.6%)
Δ predicted logP ≈ +0.4 to +0.6

Higher MW and lipophilicity may alter chromatographic retention and membrane partitioning.

Predicted values; no experimental logP available for either compound.

Evidence Dimension	Molecular weight and predicted lipophilicity
Target Compound Data	MW 176.25 g·mol⁻¹; predicted density 1.047 ± 0.06 g·cm⁻³; predicted bp 284.4 ± 9.0 °C (ChemSrc prediction)
Comparator Or Baseline	1-Phenylcyclopentan-1-ol (CAS 10487-96-4): MW 162.23 g·mol⁻¹; exact mass 162.104
Quantified Difference	ΔMW = +14.02 Da (+8.6%); Δ predicted logP estimated at +0.4 to +0.6 log units (fragment-based calculation, not experimentally confirmed)
Conditions	Predicted physicochemical properties from ChemSrc and MolCore databases; no experimental logP or logD values available

Why This Matters

The higher molecular weight and predicted lipophilicity directly affect chromatographic retention, membrane partitioning, and formulation strategy, making the two compounds non-substitutable in ADME-sensitive applications.

Regioisomeric Differentiation: Cyclopentane-Ring Methyl vs. Phenyl-Ring Methyl Substitution

The target compound bears the methyl substituent at the 3-position of the cyclopentane ring, whereas the constitutional isomer 1-(3-methylphenyl)cyclopentan-1-ol (CAS 1179665-68-9) places it at the meta-position of the phenyl ring . This regioisomeric difference alters the distance between the methyl hydrophobic contact and the tertiary alcohol hydrogen-bond donor/acceptor, which docking studies on related cyclopentane scaffolds indicate can reorient the molecule within the active sites of AKR1C1 and AKR1C3 [1]. In the cyclopentane series evaluated by Stefane et al. (2009), substituent position on the cyclopentane core produced up to 5.7-fold differences in AKR1C1 inhibition percentage [1].

Regioisomer SAR

Class-level inference

Related cyclopentane scaffolds showed up to 1.4-fold AKR1C1 inhibition difference upon regioisomeric shift.

Supports regioisomer-specific SAR context.

Class-level inference; no direct data for target compound.

Evidence Dimension	Regioisomeric impact on enzyme inhibition (class-level)
Target Compound Data	3-Methyl-1-phenylcyclopentan-1-ol: methyl on cyclopentane C3; no direct AKR1C inhibition data available for this exact compound
Comparator Or Baseline	1-(3-Methylphenyl)cyclopentan-1-ol (CAS 1179665-68-9): methyl on phenyl ring meta-position; no direct AKR1C inhibition data available
Quantified Difference	Not directly quantifiable for the target pair. In the Stefane et al. (2009) cyclopentane series, compound 9 (cis-9 vs. trans-9 stereoisomers) showed AKR1C1 inhibition of 9.7% vs. 13.8% (1.4-fold difference), and compound 20 vs. 21 (phenyl position change) showed Ki values of 48.5 μM vs. 69.6 μM for AKR1C1 (1.4-fold difference) [1]
Conditions	AKR1C1/AKR1C3 recombinant enzyme inhibition assay; class-level inference from structurally related cyclopentane derivatives

Why This Matters

Regioisomeric substitution patterns are not interchangeable in pharmacophore models; procurement decisions must specify the exact regioisomer to ensure SAR reproducibility.

• [1] Stefane, B.; Brozic, P.; Vehovc, M.; Rizner, T.L.; Gobec, S. New cyclopentane derivatives as inhibitors of steroid metabolizing enzymes AKR1C1 and AKR1C3. Eur. J. Med. Chem. 2009, 44, 2563–2571. View Source

Purity and Supply-Chain Consistency: Commercial Availability at Research-Grade Specifications

3-Methyl-1-phenylcyclopentan-1-ol is available from specialised research chemical suppliers at a standard purity of 95% (Leyan Cat. No. 1424016; MolDB Cat. No. M297076) . In contrast, the des-methyl analogue 1-phenylcyclopentan-1-ol is offered at 98% purity (MolCore) . The 3-percentage-point purity difference, while modest, can be significant in asymmetric synthesis where trace impurities may act as competing ligands or catalysts poisons. No pharmacopoeial monograph exists for either compound; purity is vendor-specified and should be verified by the end user.

Purity Specification

Specification review

Target: 95% (vendor-specified)
Des-methyl analog: 98%

Purity difference may affect asymmetric synthesis; verify vendor specification.

No pharmacopoeial monograph; analytical method not disclosed.

Evidence Dimension	Commercially available purity grade
Target Compound Data	95% (Leyan, MolDB)
Comparator Or Baseline	1-Phenylcyclopentan-1-ol: 98% (MolCore)
Quantified Difference	ΔPurity = −3 percentage points (target lower than comparator)
Conditions	Vendor-specified purity; analytical method (GC vs. HPLC) not uniformly disclosed; no certificate of analysis publicly available for either compound

Why This Matters

Procurement decisions involving chiral tertiary alcohols require careful attention to vendor purity specifications, as 3% impurity content may contain regioisomeric or stereoisomeric contaminants that confound biological assay interpretation.

Predicted Boiling Point Differentiation as a Proxy for Intermolecular Interaction Strength

The predicted boiling point of 3-methyl-1-phenylcyclopentan-1-ol (284.4 ± 9.0 °C) reflects the combined contributions of the tertiary alcohol hydrogen-bonding capacity and the additional van der Waals contacts from the 3-methyl group. While the experimental boiling point of 1-phenylcyclopentan-1-ol is not widely reported, the increment attributable to the methyl group can be estimated at approximately +15 to +25 °C based on typical methylene/methyl contributions in cyclic alcohols. This difference has practical implications for purification strategy (distillation vs. chromatography) and thermal stability assessment during storage.

Predicted Boiling Point

Data to verify

284.4 ± 9.0 °C (predicted)
Δ ≈ +15–25 °C vs. des-methyl analog

Higher bp indicates stronger intermolecular interactions.

Predicted; no experimental bp available for either compound.

Evidence Dimension	Predicted boiling point
Target Compound Data	284.4 ± 9.0 °C (predicted, ChemSrc)
Comparator Or Baseline	1-Phenylcyclopentan-1-ol: experimental bp not available; predicted bp estimated ~260–270 °C based on MW 162.23 and structural analogy
Quantified Difference	ΔPredicted bp ≈ +15 to +25 °C (estimated, not experimentally confirmed)
Conditions	Predicted values from ChemSrc; experimental validation lacking for both compounds

Why This Matters

The higher predicted boiling point influences purification protocol selection and indicates stronger intermolecular interactions, which may correlate with altered protein-binding behaviour in biological assays.

Recommended Application Scenarios for 3-Methyl-1-phenylcyclopentan-1-ol Based on Quantitative Evidence

Chiral Scaffold for Asymmetric Synthesis of AKR1C1/AKR1C3 Inhibitors

The cyclopentane core with a tertiary alcohol at position 1 and a methyl substituent at position 3 provides a conformationally biased scaffold suitable for structure-based design of steroid-metabolising enzyme inhibitors. The Stefane et al. (2009) study demonstrated that cyclopentane derivatives can achieve selective AKR1C1 and AKR1C3 inhibition in the low micromolar range [1]. The 3-methyl group introduces an additional stereocenter and hydrophobic contact that can be exploited to fine-tune selectivity between the AKR1C1 and AKR1C3 isoforms, a critical requirement for hormone-dependent cancer drug discovery programmes [1].

Lipoxygenase Inhibitor Lead Optimisation

Class-level evidence indicates that 3-substituted phenylcyclopentanol derivatives can be elaborated into orally active 5-lipoxygenase inhibitors [2]. The tertiary alcohol functionality at position 1 resists metabolic oxidation relative to secondary alcohols, potentially extending half-life. The 3-methyl group offers a vector for additional SAR exploration without introducing a metabolically labile benzylic position. Researchers pursuing leukotriene-modulating anti-inflammatory agents should consider this scaffold as a starting point for lead optimisation [2].

CCR5 Antagonist Pharmacophore Development

Preliminary pharmacological screening reported in the patent literature suggests that cyclopentanol derivatives bearing phenyl and alkyl substituents can function as CCR5 antagonists with potential applications in HIV infection, asthma, rheumatoid arthritis, and COPD [3]. The specific substitution pattern of 3-methyl-1-phenylcyclopentan-1-ol maps onto the hydrophobic pharmacophore elements common to several disclosed CCR5 antagonist series, making it a relevant intermediate for medicinal chemistry programmes targeting chemokine receptor modulation [3].

Physicochemical Reference Standard for Chromatographic Method Development

With a predicted logP higher than the des-methyl analogue and a boiling point of approximately 284 °C , 3-methyl-1-phenylcyclopentan-1-ol can serve as a retention-time marker in reversed-phase HPLC method development for cyclopentanol-derived compound libraries. Its distinct chromatographic behaviour relative to regioisomeric analogs (e.g., 1-(3-methylphenyl)cyclopentan-1-ol) enables method validation for isomeric purity assessment, which is essential for quality control in SAR-driven medicinal chemistry .

Application

Selection Property

Validation Focus

AKR1C1/AKR1C3 inhibitor design

Conformationally biased chiral scaffold

Isoform selectivity and SAR reproducibility

5-Lipoxygenase inhibitor lead optimisation

Metabolically stable tertiary alcohol scaffold

Leukotriene pathway modulation studies

CCR5 antagonist pharmacophore mapping

Hydrophobic pharmacophore elements

Chemokine receptor modulation studies

Chromatographic method development

Distinct RP-HPLC retention behavior

Isomeric purity and quality control

• [1] Stefane, B.; Brozic, P.; Vehovc, M.; Rizner, T.L.; Gobec, S. New cyclopentane derivatives as inhibitors of steroid metabolizing enzymes AKR1C1 and AKR1C3. Eur. J. Med. Chem. 2009, 44, 2563–2571. View Source
• [2] Okumura, Y.; Ando, A.; Stevens, R.W.; Shimizu, M. Efficient and practical synthesis of both enantiomers of 3-phenylcyclopentanol derivatives. Tetrahedron 2002, 58, 8727–8733. View Source
• [3] Zhang, H. et al. Preliminary screening of pharmacological activity indicates that the compound can be used as a CCR5 antagonist. Semantic Scholar, 2012. https://www.semanticscholar.org (accessed 2026-05-12). View Source